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Bederocin: Core Information for Researchers

The table below summarizes the key technical data available for Bederocin, which is also known by its

research codes REP-8839, REP8839, and REP 8839 [1] [2].

Property Description

IUPAC Name/CAS
Number

757942-43-1 [1] [2]

Molecular Formula C₂₀H₂₁BrFN₃OS [1]

Molecular Weight 450.37 g/mol [1]

Mechanism of Action Inhibits bacterial methionyl-tRNA synthetase (MetRS) [1] [3].

Primary Target MetRS (Ki = 0.01 µM) [1].

Antibacterial
Spectrum

Potent against Gram-positive bacteria (e.g., Staphylococcus aureus,

Streptococcus pyogenes) [1].

Research-Use Only For in-vitro research, not for human or veterinary use [1].
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Mechanism of Action

Banderocin is a novel inhibitor of the bacterial enzyme methionyl-tRNA synthetase (MetRS) [1]. This

enzyme is essential for protein synthesis, as it catalyzes the attachment of methionine to its corresponding

tRNA molecule [3]. By inhibiting MetRS, Bederocin disrupts this process, halting bacterial protein synthesis

and leading to bacterial cell death [2].

The following diagram illustrates this mechanism and the key structural difference that affects its spectrum

of activity.
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A critical point for researchers is that Bederocin primarily targets the MetRS1 enzyme form found in many

Gram-positive bacteria [3]. Most Gram-negative bacteria naturally produce a different enzyme form,

MetRS2, which has structural differences in the binding pocket that make it inherently less sensitive to

Bederocin and other MetRS1 inhibitors [3]. This is a fundamental factor to consider when planning

experiments.

Frequently Asked Questions
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Given the scarcity of specific experimental data for Banderocin, here are answers to foundational questions

based on general research principles and the information available.

What is the primary application of Bederocin in research? Bederocin is used in microbiological

and biochemical research as a potent, selective inhibitor of bacterial MetRS1. Its main applications

include studying protein synthesis inhibition, exploring mechanisms of antibiotic action, and

investigating bacterial resistance in Gram-positive pathogens [1] [3].

Against which bacterial types is Bederocin most effective? Bederocin demonstrates potent activity

against clinically important Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus

pyogenes. Its activity against Gram-negative bacteria is likely limited due to the prevalence of the

insensitive MetRS2 enzyme form in these species [1] [3].

How should Bederocin be stored and handled? As a research chemical, it should be stored as a

powder at -20°C for long-term stability (e.g., 3 years). Once dissolved in solvent, it is recommended to

store the solution at -80°C for up to one year. Always refer to the manufacturer's certificate of analysis

for specific lot information [1].

What is known about potential bacterial resistance to Bederocin? While specific mechanisms for

Bederocin are not detailed in the search results, resistance to MetRS inhibitors is known to arise from

mutations in the target enzyme. One study on a related MetRS1 inhibitor noted that mutations in the

Staphylococcus aureus MetRS gene (e.g., at positions G54, I57, V108) can significantly reduce the

inhibitor's binding affinity (Ki values can change from sub-nanomolar to micromolar ranges) [4]. This

suggests that monitoring for mutations in the methionine and auxiliary pockets of MetRS is crucial in

resistance studies [3] [4].

Guidance for Finding Deeper Technical Information

Since the search results lack detailed experimental protocols, here are suggestions for locating more specific

technical data:

Contact Suppliers Directly: Reach out to specialized chemical suppliers like TargetMol for batch-
specific technical data sheets, which may contain more detailed handling and solubility information

[1].
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Consult Scientific Literature: Perform a deep dive into academic databases using the CAS Number

(757942-43-1) and synonyms (REP-8839). Look for original research articles in journals like
Antimicrobial Agents and Chemotherapy, which has published on related compounds [4].

Explore Structural Databases: The RCSB PDB code U7S is linked to Bederocin; examining this
protein-ligand structure can provide atomic-level insights for your experimental design [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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